Cas no 1806491-51-9 (5-Fluoro-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-Fluoro-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806491-51-9
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4906840
• Update Time: 2025-10-28

5-Fluoro-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-5-3-13-6(8(10,11)12)1-4(5)2-7(14)15/h1,3H,2H2,(H,14,15)
• InChI Key： GGMITENMPZCZET-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(trifluoromethyl)pyridine-4-acetic acid

5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid: A Comprehensive Overview

5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid (CAS No. 1806491-51-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with a fluoro group at position 5, a trifluoromethyl group at position 2, and an acetic acid moiety at position 4. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling, Friedel-Crafts acylation, and nucleophilic aromatic substitution. Researchers have explored various precursor molecules and reaction conditions to optimize the yield and purity of this compound, making it more accessible for further studies.

One of the most promising applications of 5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid lies in its potential as a lead compound in drug discovery. The presence of electron-withdrawing groups, such as the fluoro and trifluoromethyl substituents, enhances the molecule's ability to interact with biological targets. Recent studies have demonstrated its activity against various enzymes and receptors, suggesting its potential role in treating conditions such as inflammation, cancer, and neurodegenerative diseases.

In addition to its pharmacological applications, 5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, where it has demonstrated enhanced charge transport properties.

The toxicological profile of 5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid has also been a subject of recent research. Studies conducted in vitro and in vivo have provided insights into its potential toxicity and biodegradation pathways. These findings are crucial for ensuring the safe handling and application of this compound in various industries.

Looking ahead, the continued exploration of 5-Fluoro-2-(Trifluoromethyl)Pyridine-4-Acetic Acid is expected to yield further discoveries across multiple disciplines. Its versatility as a building block for more complex molecules positions it as a valuable tool in both academic research and industrial applications.